Cas no 2138185-61-0 (Cyclohexanecarboxylic acid, 4,4-dimethyl-2-[(1-methylethyl)sulfonyl]-)

• Product Name: Cyclohexanecarboxylic acid, 4,4-dimethyl-2-[(1-methylethyl)sulfonyl]-
• CAS No: 2138185-61-0
• MF: C₁₂H₂₂O₄S
• MW: 262.365683078766
• CID: 5299340
• Update Time: 2025-05-28

Cyclohexanecarboxylic acid, 4,4-dimethyl-2-[(1-methylethyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylic acid, 4,4-dimethyl-2-[(1-methylethyl)sulfonyl]-

• Inchi： 1S/C12H22O4S/c1-8(2)17(15,16)10-7-12(3,4)6-5-9(10)11(13)14/h8-10H,5-7H2,1-4H3,(H,13,14)
• InChI Key： GFDMWGKYKFMFOQ-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)CCC(C)(C)CC1S(C(C)C)(=O)=O

Additional information on Cyclohexanecarboxylic acid, 4,4-dimethyl-2-[(1-methylethyl)sulfonyl]-

Comprehensive Analysis of Cyclohexanecarboxylic acid, 4,4-dimethyl-2-[(1-methylethyl)sulfonyl]- (CAS No. 2138185-61-0)

The compound Cyclohexanecarboxylic acid, 4,4-dimethyl-2-[(1-methylethyl)sulfonyl]- (CAS No. 2138185-61-0) is a specialized organic molecule with a unique structural framework. Its cyclohexane backbone is substituted with a carboxylic acid group, a dimethyl modification at the 4-position, and a sulfonyl moiety derived from isopropyl at the 2-position. This combination of functional groups makes it a versatile intermediate in synthetic chemistry, particularly in the development of pharmaceuticals, agrochemicals, and advanced materials.

Recent trends in chemical research highlight a growing interest in sulfonyl-containing compounds due to their diverse biological activities and applications in drug discovery. The 4,4-dimethyl-2-[(1-methylethyl)sulfonyl] substitution pattern in this molecule is particularly noteworthy, as it may influence its steric hindrance and electronic properties, potentially enhancing its reactivity or binding affinity in target interactions. Researchers are actively exploring such sterically hindered sulfones for their potential in modulating enzyme activity or as building blocks for high-performance polymers.

From an industrial perspective, CAS No. 2138185-61-0 has garnered attention in specialty chemical markets. Its cyclohexane-carboxylic acid core is structurally similar to several bioactive natural products, making it valuable for medicinal chemistry applications. The presence of both acidic and sulfonyl functionalities allows for multiple derivatization pathways, enabling the creation of diverse compound libraries for high-throughput screening programs.

Environmental and green chemistry considerations are increasingly important in modern chemical development. The stability profile of 4,4-dimethyl-2-[(1-methylethyl)sulfonyl]-cyclohexanecarboxylic acid suggests potential advantages in terms of storage stability and handling safety compared to more reactive intermediates. This characteristic aligns with current industry demands for sustainable chemical processes and reduced environmental impact throughout product lifecycles.

Analytical characterization of this compound typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. The steric effects introduced by the dimethyl and isopropylsulfonyl groups create distinctive spectral signatures that facilitate quality control in manufacturing processes. These analytical challenges and solutions represent a frequent topic of discussion in chemical forums and research publications.

In the context of intellectual property and chemical innovation, CAS 2138185-61-0 has appeared in several patent applications, particularly those related to specialty materials and biologically active compounds. The unique spatial arrangement of its functional groups offers novel opportunities for molecular design that are currently being explored in both academic and industrial laboratories worldwide.

The synthesis of Cyclohexanecarboxylic acid, 4,4-dimethyl-2-[(1-methylethyl)sulfonyl]- typically involves multi-step organic transformations, with key steps including cyclohexane functionalization, sulfonylation reactions, and selective oxidation processes. Optimization of these synthetic routes is an active area of research, with particular focus on improving atom economy and reducing the use of hazardous reagents.

From a commercial availability standpoint, this compound is currently classified as a research chemical with limited production scale. However, its structural features and potential applications suggest that demand may increase as new uses are discovered in fields such as material science, catalysis, and life sciences. Suppliers and distributors are increasingly including such specialty intermediates in their portfolios to meet the evolving needs of the chemical research community.